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Compound of Interest

Compound Name: rac-Pregabalin-d4

Cat. No.: B1153103 Get Quote

Technical Guide: rac-Pregabalin-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of rac-Pregabalin-d4, a deuterated

isotopologue of rac-Pregabalin. It is primarily intended for use as an internal standard in

analytical and bioanalytical assays for the quantification of Pregabalin. This document outlines

its chemical properties, its role in experimental workflows, and the pharmacological mechanism

of action of its non-deuterated counterpart, Pregabalin.

Core Compound Data
The following table summarizes the key quantitative data for rac-Pregabalin-d4.
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Property Value Source(s)

Molecular Formula C₈D₄H₁₃NO₂ [1][2]

Molecular Weight 163.25 g/mol [2][3]

Accurate Mass 163.151 [1]

Unlabeled CAS Number 128013-69-4 [1]

Synonyms

3-(Aminomethyl)-5-

methylhexanoic-d4 Acid, rac-

CI-1008-d4

[2][4]

Applications

Isotope-labeled internal

standard for anticonvulsant

studies

[1]

Mechanism of Action: Pregabalin Signaling Pathway
Pregabalin, the non-deuterated analyte, exerts its effects by binding to the alpha-2-delta (α2δ)

subunit of voltage-gated calcium channels in the central nervous system.[2] This interaction is

crucial for its therapeutic effects in treating neuropathic pain, fibromyalgia, and partial seizures.

[2] The binding to the α2δ subunit leads to a reduction in the influx of calcium into presynaptic

neurons.[5][6] This, in turn, diminishes the release of excitatory neurotransmitters such as

glutamate and substance P.[2][5] By modulating the release of these neurotransmitters,

Pregabalin effectively dampens the hyperexcitability of neurons that contributes to pain and

seizure activity.[5]
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Pregabalin's Mechanism of Action
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Experimental Protocols: Use of rac-Pregabalin-d4 as
an Internal Standard
rac-Pregabalin-d4 is an ideal internal standard for the quantification of Pregabalin in biological

matrices (e.g., plasma, urine) using techniques like liquid chromatography-mass spectrometry

(LC-MS). Its key advantage is that it co-elutes with the unlabeled analyte and has nearly

identical ionization efficiency, but is distinguishable by its higher mass. This allows for accurate

correction of variations in sample preparation and instrument response.

A general experimental workflow for the quantification of Pregabalin using rac-Pregabalin-d4
is as follows:

Sample Preparation: A known concentration of rac-Pregabalin-d4 is spiked into the

biological samples (e.g., plasma) and calibration standards. This is followed by protein

precipitation to remove larger molecules that could interfere with the analysis.

Chromatographic Separation: The prepared samples are injected into a high-performance

liquid chromatography (HPLC) system. A suitable column, such as a hydrophilic interaction

liquid chromatography (HILIC) column, is used to separate Pregabalin and rac-Pregabalin-
d4 from other components in the matrix.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass

spectrometer. The instrument is set to monitor the specific mass-to-charge ratios (m/z) for

both Pregabalin and the deuterated internal standard, rac-Pregabalin-d4.

Data Analysis: The peak area of the analyte (Pregabalin) is compared to the peak area of the

internal standard (rac-Pregabalin-d4). A calibration curve is generated from the standards to

determine the concentration of Pregabalin in the unknown samples.
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LC-MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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